Cas no 1160222-01-4 (3-(1,1-Dimethylbutyl)-5-isoxazolamine)

3-(1,1-Dimethylbutyl)-5-isoxazolamine structure
1160222-01-4 structure
Product Name:3-(1,1-Dimethylbutyl)-5-isoxazolamine
CAS No:1160222-01-4
MF:C9H16N2O
MW:168.236142158508
CID:2192387
Update Time:2023-08-07

3-(1,1-Dimethylbutyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine, 3-(1,1-dimethylbutyl)-
    • 3-(1,1-DIMETHYLBUTYL)-5-ISOXAZOLAMINE
    • 3-(1,1-Dimethylbutyl)-5-isoxazolamine
    • Inchi: 1S/C9H16N2O/c1-4-5-9(2,3)7-6-8(10)12-11-7/h6H,4-5,10H2,1-3H3
    • InChI Key: RAVFGLGCBRNACD-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(C)(C)CCC)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Topological Polar Surface Area: 52
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